Methyl 3-(1,2,4-oxadiazol-5-yl)benzoate
Overview
Description
“Methyl 3-(1,2,4-oxadiazol-5-yl)benzoate” is a chemical compound that belongs to the class of organic compounds known as oxadiazoles . It has an empirical formula of C10H8N2O3 .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles, including “this compound”, often involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes as starting substrates .Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms . The SMILES string representation of the molecule isCc1nc(no1)-c2cccc(c2)C(O)=O
. Physical And Chemical Properties Analysis
“this compound” is a solid compound . The molecular weight of the compound is 204.18 .Scientific Research Applications
Structural Characterization
Methyl 3-(1,2,4-oxadiazol-5-yl)benzoate has been studied for its structural properties, particularly in the context of synthesizing angiotensin II receptor antagonists. The compound has been characterized using X-ray crystallography, revealing interactions between oxadiazole rings and phenyl rings in neighboring molecules (Meyer et al., 2003).
Chemosensors
The compound has been explored as part of novel anion sensors. These sensors, including this compound, display unique spectroscopic and colorimetric properties, especially for fluoride sensing. Their structure allows for strong intramolecular hydrogen bonds, which are crucial for the sensing mechanism (Ma et al., 2013).
Mesomorphic Behaviour and Photo-luminescence
Research has also delved into the mesomorphic behavior and photoluminescence properties of 1,3,4-oxadiazole derivatives. These compounds, including this compound, exhibit interesting phase behaviors and strong blue fluorescence emissions, making them potential candidates for applications in optoelectronic devices (Han et al., 2010).
Corrosion Inhibition
In the field of material science, this compound derivatives have been studied for their corrosion inhibition properties. These compounds show effectiveness in protecting mild steel in acidic environments, which could be valuable in industrial applications (Ammal et al., 2018).
Synthesis and Biological Activity
There is also significant interest in the synthesis of polymers and biological activity of compounds grafted with 1,3,4-oxadiazole moieties. These materials have shown promising results in biological activity studies, indicating potential applications in biomedicine and pharmacology (Kareem et al., 2021).
Antitumor Activity
The antitumor activity of 1,3,4-oxadiazole derivatives has been a subject of research as well. Compounds with the 1,3,4-oxadiazole ring, such as this compound, have shown potential in inhibiting the growth of cancer cell lines, suggesting a pathway for the development of new anticancer drugs (Galal et al., 2010).
Future Directions
Mechanism of Action
Target of Action
The primary targets of Methyl 3-(1,2,4-oxadiazol-5-yl)benzoate are microorganisms, including bacteria and fungi . The compound has shown significant anti-infective properties, making it a promising agent against various infectious diseases .
Mode of Action
this compound interacts with its targets by binding to key proteins within the microorganisms. For instance, in the active site region of oxidoreductase 1XDQ protein, certain amino acids play an important role in showing antibacterial activity . The compound’s interaction with these proteins can lead to changes in the microorganism’s metabolic processes, inhibiting their growth and proliferation .
Biochemical Pathways
It is known that the compound interferes with the normal functioning of the microorganisms, disrupting their metabolic processes and leading to their eventual death .
Result of Action
The result of this compound’s action is the inhibition of the growth and proliferation of microorganisms. This leads to a decrease in the severity of the infection, helping the body’s immune system to eliminate the remaining microorganisms .
properties
IUPAC Name |
methyl 3-(1,2,4-oxadiazol-5-yl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-14-10(13)8-4-2-3-7(5-8)9-11-6-12-15-9/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRKKBTPPVMUYSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)C2=NC=NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1354951-60-2 | |
Record name | methyl 3-(1,2,4-oxadiazol-5-yl)benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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